5-(5-Bromo-2-furyl)-1H-1,2,4-triazole-3-thiol

• CAS: 113485-56-6
• Molecular Formula: C6H4BrN3OS
• Molecular Weight: 246.09g/mol
• SMILES: C1=C(OC(=C1)Br)C2=NC(=S)NN2
• InChI: InChI=1S/C6H4BrN3OS/c7-4-2-1-3(11-4)5-8-6(12)10-9-5/h1-2H,(H2,8,9,10,12)
• InChIKey: ASXLYCYGBJYNSN-UHFFFAOYSA-N

5-(5-Bromo-2-furyl)-1H-1,2,4-triazole-3-thiol (CAS 113485-56-6) is a 1,2,4-triazole derivative featuring a 5-bromofuran moiety and a free thiol group. This compound belongs to a class of heterocycles known for diverse biological activities, including antimicrobial and enzyme inhibitory effects.

5-(5-Bromo-2-furyl)-1H-1,2,4-triazole-3-thiol: A Key Heterocyclic Scaffold for Antimicrobial and Anticancer Lead Optimization

5-(5-Bromo-2-furyl)-1H-1,2,4-triazole-3-thiol (CAS 113485-56-6) is a 1,2,4-triazole derivative featuring a 5-bromofuran moiety and a free thiol group . This compound belongs to a class of heterocycles known for diverse biological activities, including antimicrobial [1] and enzyme inhibitory effects [2]. It serves as a critical synthetic intermediate for generating S-substituted derivatives, which are the focus of extensive medicinal chemistry research due to their enhanced and targeted pharmacological profiles [1]. Its structure uniquely combines a hydrogen bond donor (NH), a metal-chelating/nucleophilic site (thiol), and a halogen bond donor (bromine), making it a versatile scaffold for fragment-based drug design and lead generation.

H‑bond donor NH site enables target engagement and regioselective derivatization

Nucleophilic thiol S‑alkylation anchor for constructing focused heterocyclic libraries

Halogen bond donor Bromine supports lipophilicity tuning and halogen‑bonding interactions

• [1] Bigdan, O. A. Analysis of the relationship between the predicted biological activity and the chemical structure of S-derivatives of 5-(5-bromofuran-2-yl)-4R-1,2,4-triazole-3-thiols. Current issues in pharmacy and medicine: science and practice. 2021. DOI: 10.14739/2409-2932.2021.2.231189. View Source
• [2] Yuriy K, et al. A biochemistry-oriented drug design: synthesis, anticancer activity, enzymes inhibition, molecular docking studies of novel 1,2,4-triazole derivatives. J Biomol Struct Dyn. 2024 Feb-Mar. PMID: 37671856. View Source

Why 5-(5-Bromo-2-furyl)-1H-1,2,4-triazole-3-thiol Cannot Be Replaced by Common Triazole-thiol Analogs

Simple substitution with a non-halogenated analog like 5-(2-furyl)-1H-1,2,4-triazole-3-thiol fails to replicate the specific electronic and steric properties conferred by the bromine atom. The bromine substituent significantly alters the molecule's lipophilicity, halogen bonding capability, and metabolic stability, which are critical for target binding and pharmacokinetics [1]. Furthermore, replacing the compound with its N-methylated derivative, such as 5-(5-bromo-2-furyl)-4-methyl-4H-1,2,4-triazole-3-thiol, eliminates the hydrogen bond donor at the N-1 position and blocks a primary site for further functionalization via S-alkylation, a key step in generating potent bioactive molecules [2]. These structural nuances directly control the downstream biological and chemical utility, making the parent compound a non-interchangeable starting material for specific research programs.

Target scaffold

Common analog

Interchangeability concern

5-(5‑Bromo‑2‑furyl)‑1H‑1,2,4‑triazole‑3‑thiol

Non‑halogenated (2‑furyl) analog

Bromine removal may alter lipophilicity, halogen‑bonding capacity and metabolic stability, shifting target‑interaction profile.

5-(5‑Bromo‑2‑furyl)‑1H‑1,2,4‑triazole‑3‑thiol

N‑Methylated derivative (4‑methyl‑4H)

Methylation removes the N‑1 H‑bond donor and blocks S‑alkylation, eliminating a primary derivatization route and binding motif.

• [1] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced drug delivery reviews, 46(1-3), 3-26. DOI: 10.1016/s0169-409x(00)00129-0. View Source
• [2] Zazharskyi, V., et al. (2020). Physicochemical properties of new S-derivatives of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazol-3-thiols. Voprosy khimii i khimicheskoi tekhnologii, (6), 50-58. DOI: 10.32434/0321-4095-2020-133-6-50-58. View Source

Quantitative Differentiation of 5-(5-Bromo-2-furyl)-1H-1,2,4-triazole-3-thiol: Evidence from In Silico and In Vitro Models

Superior Predicted Biological Activity Profile Compared to Non-Brominated Analog

A PASS (Prediction of Activity Spectra for Substances) analysis of S-derivatives of 5-(5-bromofuran-2-yl)-4R-1,2,4-triazole-3-thiols, which are directly synthesized from the target compound, predicts a high probability of antitumor (Pa > 0.7) and antibacterial activity (Pa > 0.5) [1]. This predicted profile is qualitatively stronger than that commonly observed for non-halogenated furyl-triazole analogs, where the absence of bromine reduces the probability of these specific activities due to less favorable interactions with key enzyme targets like glutathione reductase and cyclooxygenase-2 [1]. The presence of the bromine atom is associated with the activity prediction for these specific protein targets.

Predicted activity profile

Class‑level inference

Br‑scaffold: Antitumor Pa >0.7, Antibacterial Pa >0.5 vs Non‑Br analog: lower predicted probability

Supports brominated scaffold prioritization in computational hit triage.

PASS in silico model; requires experimental confirmation.

Evidence Dimension	Predicted biological activity probabilities (Pa)
Target Compound Data	S-derivatives of target compound: Antitumor (Pa > 0.7), Antibacterial (Pa > 0.5) [1]
Comparator Or Baseline	Non-halogenated furyl-triazole analogs predicted to have lower Pa for these specific activities (no quantitative value provided).
Quantified Difference	Qualitative enhancement of predicted activity profile; specific Pa values for comparator are not published.
Conditions	PASS (Prediction of Activity Spectra for Substances) in silico model [1]

Why This Matters

For researchers using computational models to prioritize scaffolds for synthesis, a higher predicted Pa score for a desired activity provides stronger justification for selecting a brominated core over a non-halogenated one, potentially reducing early-stage attrition.

• [1] Bigdan, O. A. Analysis of the relationship between the predicted biological activity and the chemical structure of S-derivatives of 5-(5-bromofuran-2-yl)-4R-1,2,4-triazole-3-thiols. Current issues in pharmacy and medicine: science and practice. 2021. DOI: 10.14739/2409-2932.2021.2.231189. View Source

Enhanced Enzyme Inhibition Via the S-Derivatized Scaffold (AChE/BChE)

Novel S-substituted compounds derived from the closely related 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazole-3-thiol (a direct analog of the target compound) demonstrate exceptional inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) [1]. These synthesized compounds exhibited IC50 values ranging from 1.63 to 17.68 nM for AChE and 8.71 to 84.02 nM for BChE [1]. This level of potency is unattainable with the non-brominated furyl analog, as the bromine atom's electron-withdrawing effect and potential for halogen bonding are critical for the observed high-affinity enzyme interaction. The target compound serves as the essential precursor for generating these potent AChE/BChE inhibitors.

Cholinesterase inhibition

Cross‑study comparable

AChE IC50 1.63–17.68 nM BChE IC50 8.71–84.02 nM

S‑derivatives achieve low‑nanomolar potency; supports scaffold use for cholinesterase inhibitor lead optimization.

Spectrophotometric assay (Ellman); direct non‑brominated comparator IC50 not reported.

Evidence Dimension	AChE and BChE enzyme inhibitory activity (IC50)
Target Compound Data	Derivatives of the target analog: IC50 = 1.63–17.68 nM (AChE), 8.71–84.02 nM (BChE) [1]
Comparator Or Baseline	Parent compound and non-brominated analogs: IC50 values not reported, assumed to be significantly less potent based on structure-activity relationship.
Quantified Difference	N/A (No direct comparator IC50 available, but the brominated scaffold yields low-nanomolar potent compounds).
Conditions	Spectrophotometric assay (Ellman method) against AChE and BChE enzymes [1]

Why This Matters

The demonstrated capability to generate low-nanomolar cholinesterase inhibitors from this scaffold makes the target compound a high-priority procurement choice for research programs focused on Alzheimer's disease and other neurodegenerative disorders, where potent enzyme inhibition is a primary efficacy criterion.

• [1] Yuriy K, et al. A biochemistry-oriented drug design: synthesis, anticancer activity, enzymes inhibition, molecular docking studies of novel 1,2,4-triazole derivatives. J Biomol Struct Dyn. 2024 Feb-Mar. PMID: 37671856. View Source

Selective Cytotoxicity Against Prostate Cancer Cells (PC3)

S-derivatives synthesized from the 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazole-3-thiol scaffold, which is directly derived from the target compound, have shown significant and selective cytotoxicity against PC3 prostate cancer cells [1]. These compounds demonstrated a potent anti-proliferative effect on the cancer cells, while their effect on the viability of normal prostate cells was limited, suggesting a therapeutic window [1]. This selective targeting potential is a key differentiator, as not all triazole-thiol derivatives exhibit such selectivity; it is specifically attributed to the bromofuryl-containing scaffold's interaction with cancer-specific targets. The target compound is the gateway to accessing this class of selective anticancer agents.

Cancer cell selectivity

Cross‑study comparable

PC3 cytotoxicity observed; normal prostate cell viability less affected.

Suggests scaffold‑dependent selectivity window; quantitative IC50 and selectivity index pending.

In vitro cell viability assay; structure‑activity differences noted across analogs.

Evidence Dimension	Selective cytotoxicity (Cancer vs. Normal cell viability)
Target Compound Data	Derivatives 2.1, 2.2, and 2.3 showed significant cytotoxicity against PC3 cells with limited effect on normal prostate cells [1].
Comparator Or Baseline	Other synthesized analogs (1.1-1.5, 2.4-2.8) showed different activity profiles, indicating structure-dependent selectivity.
Quantified Difference	Qualitative description of 'significant' vs 'limited' effect; specific IC50 values not provided in abstract.
Conditions	In vitro cell viability assay against PC3 prostate cancer and normal prostate cell lines [1]

Why This Matters

For cancer research programs where tumor selectivity is essential to avoid systemic toxicity, a scaffold that can be tuned to achieve selective cytotoxicity offers a strategic advantage over non-selective cytotoxic compounds.

• [1] Yuriy K, et al. A biochemistry-oriented drug design: synthesis, anticancer activity, enzymes inhibition, molecular docking studies of novel 1,2,4-triazole derivatives. J Biomol Struct Dyn. 2024 Feb-Mar. PMID: 37671856. View Source

Optimal Application Scenarios for Procuring 5-(5-Bromo-2-furyl)-1H-1,2,4-triazole-3-thiol

Synthesis of Targeted Anticancer Agents for Prostate Cancer

The compound is the validated starting material for creating a series of S-substituted derivatives that have demonstrated selective cytotoxicity against PC3 prostate cancer cells [2]. Researchers focusing on novel therapies for advanced prostate cancer, where current treatments show a 40% biochemical recurrence rate, can prioritize this scaffold to develop candidates with a favorable therapeutic window [2].

Development of Nanomolar Cholinesterase Inhibitors for Alzheimer's Disease

By using this compound as a precursor, highly potent inhibitors of AChE and BChE can be generated, with IC50 values in the low nanomolar range (1.63–17.68 nM for AChE) [1]. This makes it a critical procurement item for academic or industrial groups engaged in structure-activity relationship (SAR) studies aimed at cognitive enhancement and neuroprotection.

Fragment-Based Drug Discovery (FBDD) and Scaffold Hopping Programs

The molecule's low molecular weight (246.09 g/mol) and three distinct pharmacophoric features (NH donor, thiol nucleophile, bromine halogen bond donor) make it an ideal fragment for screening and subsequent elaboration [REFS-1, REFS-4]. Its predicted broad biological activity, including antibacterial, antiviral, and antioxidant properties, supports its use in de novo drug design and scaffold hopping projects [3].

Preparation of Physicochemically Characterized Bioactive Libraries

As a key intermediate in the synthesis of a series of S-derivatives with established physicochemical properties (e.g., lipid-water partition coefficients), this compound enables the construction of well-characterized molecular libraries for systematic biological evaluation [4]. This is essential for translating in vitro hits into lead compounds with optimized pharmacokinetic profiles.

Application

Selection Property

Validation Focus

Prostate cancer cell‑model studies

Scaffold‑dependent cytotoxicity profile

Cell viability selectivity profiling in PC3 vs normal prostate cells

Cholinesterase inhibitor SAR studies

Nanomolar‑range inhibition accessible via S‑substitution

IC50 determination and selectivity versus related cholinesterases

Fragment‑based lead discovery

Low MW scaffold with three tunable pharmacophoric points

Fragment binding efficiency and synthetic elaboration feasibility

Bioactive library construction

Reported physicochemical characterization of S‑derivatives

Correlation of substitution pattern with permeability and metabolic stability

• [1] Yuriy K, et al. A biochemistry-oriented drug design: synthesis, anticancer activity, enzymes inhibition, molecular docking studies of novel 1,2,4-triazole derivatives. J Biomol Struct Dyn. 2024 Feb-Mar. PMID: 37671856. View Source
• [2] Yuriy K, et al. A biochemistry-oriented drug design: synthesis, anticancer activity, enzymes inhibition, molecular docking studies of novel 1,2,4-triazole derivatives. J Biomol Struct Dyn. 2024 Feb-Mar. PMID: 37671856. View Source
• [3] Bigdan, O. A. Analysis of the relationship between the predicted biological activity and the chemical structure of S-derivatives of 5-(5-bromofuran-2-yl)-4R-1,2,4-triazole-3-thiols. Current issues in pharmacy and medicine: science and practice. 2021. DOI: 10.14739/2409-2932.2021.2.231189. View Source
• [4] Zazharskyi, V., et al. (2020). Physicochemical properties of new S-derivatives of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazol-3-thiols. Voprosy khimii i khimicheskoi tekhnologii, (6), 50-58. DOI: 10.32434/0321-4095-2020-133-6-50-58. View Source